Cas no 1203143-06-9 (tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride)

Tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride is a chemically stable, high-purity intermediate widely used in pharmaceutical synthesis and organic research. Its key advantages include a well-defined crystalline structure, ensuring consistent reactivity and handling in complex reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances selectivity during synthetic processes, while the ethylamino substituent offers versatility in further functionalization. The hydrochloride salt form improves solubility and stability, facilitating storage and handling. This compound is particularly valuable in the development of bioactive molecules, serving as a key building block for amines and heterocycles. Its reliability and synthetic utility make it a preferred choice for medicinal chemistry applications.

tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride structure

1203143-06-9 structure

Product Name:tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride

CAS No:1203143-06-9

MF:C₁₂H₂₅ClN₂O₂

MW:264.792102575302

MDL:MFCD11101366

CID:1031038

PubChem ID:45072202

Update Time:2025-10-19

tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride
- 4-ETHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER-HCl
- AK133225
- B-1960
- KB-260633
- tert-Butyl 4-(ethylamino)piperidine-1-carboxylate--hydrogen chloride (1/1)
- tert-butyl 4-(ethylamino)piperidine-1-carboxylate HCl
- tert-Butyl4-(ethylamino)piperidine-1-carboxylatehydrochloride
- DTXSID30662453
- DB-358298
- tert-butyl 4-(ethylamino)piperidine-1-carboxylate;hydrochloride
- AKOS015922925
- 4-ETHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER hydrochloride
- 1203143-06-9
- MDL： MFCD11101366
- Inchi： 1S/C12H24N2O2.ClH/c1-5-13-10-6-8-14(9-7-10)11(15)16-12(2,3)4;/h10,13H,5-9H2,1-4H3;1H
- InChI Key： LHACCTIGHBZXJE-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CCC(CC1)NCC)=O

Computed Properties

Exact Mass: 264.1604557g/mol
Monoisotopic Mass: 264.1604557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 228
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6Å²

tert-Butyl 4-(ethylamino)piperidine-1-carboxylate hydrochloride Pricemore >>

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